Cas no 425408-51-1 (Hydroxy Tyrosol 4-Sulfate)

• Product Name: Hydroxy Tyrosol 4-Sulfate
• CAS No: 425408-51-1
• MF: C₈H₁₀O₆S
• MW: 234.226401805878
• CID: 1061239
• PubChem ID: 71749405
• Update Time: 2025-04-20

Hydroxy Tyrosol 4-Sulfate Chemical and Physical Properties

Names and Identifiers

• Hydroxy Tyrosol 4-Sulfate
• 4-(2-Hydroxyethyl)-1,2-benzenediol 1-(Hydrogen Sulfate)
• [2-hydroxy-4-(2-hydroxyethyl)phenyl] hydrogen sulfate
• [2-hydroxy-4-(2-hydroxyethyl)phenyl] hydrogen sulate
• 425408-51-1
• CHEBI:189744
• DTXSID20857856
• 2-Hydroxy-4-(2-hydroxyethyl)phenyl hydrogen sulfate
• Hydroxytyrosol 4'-sulfate

• Inchi： 1S/C8H10O6S/c9-4-3-6-1-2-8(7(10)5-6)14-15(11,12)13/h1-2,5,9-10H,3-4H2,(H,11,12,13)
• InChI Key： VNPXBLBTQUFCHO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1O)CCO

Computed Properties

• Exact Mass: 234.02000
• Monoisotopic Mass: 234.01980921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.44000
• LogP: 1.18940